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Compound of Interest

Compound Name: 9-Fluorenone-4-carbonyl chloride

CAS No.: 7071-83-2

Cat. No.: B1299042

Get Quote

In the landscape of modern synthetic chemistry and drug development, the strategic selection

of reactive intermediates is paramount. 9-Fluorenone-4-carbonyl chloride, CAS 7071-83-2,

emerges as a highly valuable, yet specialized, electrophilic reagent. Its rigid, planar fluorenone

core imparts unique fluorescent and electronic properties, while the acyl chloride functional

group provides a reactive handle for covalent modification of a diverse range of nucleophiles.

This guide provides an in-depth examination of 9-Fluorenone-4-carbonyl chloride, moving

beyond basic specifications to deliver field-proven insights for researchers, medicinal chemists,

and process development scientists. We will explore its fundamental properties, validated

synthetic routes, and its compelling applications as both a crucial building block in the

synthesis of bioactive molecules and as a fluorescent tagging agent for sensitive analytical

determinations. The causality behind experimental choices and the inherent logic of the

described protocols are emphasized to ensure both scientific integrity and practical utility.
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A thorough understanding of a reagent's physical and chemical properties is the bedrock of its

effective application. 9-Fluorenone-4-carbonyl chloride is a solid material whose reactivity is

intrinsically linked to its structure.

Physical and Chemical Properties
The key physical and safety data for 9-Fluorenone-4-carbonyl chloride are summarized

below. It is critical to note that as an acyl chloride, it is moisture-sensitive and corrosive,

causing severe skin burns and eye damage.[1] It is also suspected of causing cancer,

mandating that all handling be conducted within a chemical fume hood with appropriate

personal protective equipment (PPE).

Property Value Source(s)

CAS Number 7071-83-2

Molecular Formula C₁₄H₇ClO₂ [1]

Molecular Weight 242.66 g/mol

Appearance Solid

Melting Point 139-141 °C

Purity Typically ≥97%

Storage Temperature 2-8°C, under inert gas

Key Hazards

H314: Causes severe skin

burns and eye damage; H351:

Suspected of causing cancer

Solubility Profile (Proxy Data)
Specific quantitative solubility data for 9-Fluorenone-4-carbonyl chloride is not readily

available. However, data from its parent compound, 9-fluorenone, serves as an excellent proxy

for estimating its behavior in common organic solvents. The presence of the polar carbonyl

chloride group may slightly alter these values, but the general trends are expected to hold. Like

its parent, it is practically insoluble in water.[2]
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Solvent
Mole Fraction Solubility of
9-Fluorenone (x 10⁻²) at
318.15 K (45°C)

Source

1,4-Dioxane 2.619 [3]

Acetone 1.630 [3]

Ethyl Acetate 1.471 [3]

Acetonitrile 0.505 [3]

Methanol 0.389 [3]

Ethanol 0.339 [3]

Toluene 0.274 [3]

Cyclohexane 0.022 [3]

This data provides a strong indication that the compound is most soluble in polar aprotic

solvents like dioxane and acetone, with moderate to low solubility in alcohols and poor

solubility in nonpolar aliphatic solvents.

Spectroscopic Signature
Characterization of 9-Fluorenone-4-carbonyl chloride and its derivatives relies on standard

spectroscopic techniques.

Infrared (IR) Spectroscopy: The IR spectrum is dominated by two key stretching vibrations. A

sharp, strong peak is expected in the range of 1780-1815 cm⁻¹, characteristic of the C=O

stretch of the acyl chloride. A second strong peak, corresponding to the ketone C=O stretch

on the fluorenone ring, should appear around 1710-1720 cm⁻¹. The presence of both peaks

is a definitive indicator of the compound's integrity.[1]

¹³C NMR Spectroscopy: The carbon spectrum provides a clear map of the molecule's

framework. Key expected signals include the acyl chloride carbonyl carbon (~168-172 ppm),

the fluorenone ketonic carbonyl (~193 ppm), and a complex pattern of aromatic carbons

between 120-145 ppm.[1][4]
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¹H NMR Spectroscopy: The proton NMR will show a complex multiplet pattern in the

aromatic region (~7.4-8.3 ppm) corresponding to the seven protons on the fluorenone ring

system.[5]

Mass Spectrometry (MS): Electron impact (EI) or electrospray ionization (ESI) will show a

clear molecular ion peak (M⁺) at m/z 242, along with a characteristic M+2 peak at m/z 244

with approximately one-third the intensity, confirming the presence of a single chlorine atom.

Common fragmentation patterns involve the loss of the chlorine radical (Cl•) and the

subsequent loss of carbon monoxide (CO) from the acyl group.[1]

Part 2: Synthesis and Reactivity
The utility of 9-Fluorenone-4-carbonyl chloride begins with its synthesis. A robust and

scalable synthetic pathway is essential for its application in larger research and development

campaigns.

Synthesis Pathway
The synthesis is a two-step process starting from diphenic acid. The first step establishes the

core fluorenone ring system, and the second activates the carboxylic acid for subsequent

reactions.

Diphenic Acid Conc. H₂SO₄

Heat (140°C)
9-Fluorenone-4-
carboxylic Acid

SOCl₂ or (COCl)₂
DMF (cat.), CH₂Cl₂

9-Fluorenone-4-
carbonyl Chloride

 Intramolecular
 Friedel-Crafts Acylation  Chlorination 

Click to download full resolution via product page

Caption: Synthetic route to 9-Fluorenone-4-carbonyl chloride.

Step 1: Synthesis of 9-Fluorenone-4-carboxylic Acid

This precursor is synthesized via an intramolecular Friedel-Crafts acylation of diphenic acid.

The use of concentrated sulfuric acid serves as both the solvent and the Lewis acid catalyst

required to promote the ring-closing acylation.

Experimental Protocol:[6]
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Reaction Setup: To a flask equipped with a mechanical stirrer and heating mantle, add

diphenic acid (1.0 eq).

Reagent Addition: Carefully add concentrated sulfuric acid (S.G. 1.84, ~2.5 mL per gram of

diphenic acid).

Heating: Heat the reaction mixture to 140°C with vigorous stirring for approximately 35-40

minutes. The solution will turn a deep red color.

Quenching: After cooling the solution, cautiously pour it into a large volume of distilled water

(~30 volumes) with stirring to precipitate the product.

Purification: Collect the yellow precipitate by vacuum filtration. To remove residual sulfuric

acid, boil the solid in a large volume of water, filter, and repeat.

Drying: Dry the resulting yellow solid. The 9-Fluorenone-4-carboxylic acid is typically of

sufficient purity (yields often >80%) to proceed to the next step without further purification.[6]

Step 2: Synthesis of 9-Fluorenone-4-carbonyl chloride

This is a standard conversion of a carboxylic acid to an acyl chloride. Thionyl chloride (SOCl₂)

or oxalyl chloride are the reagents of choice. Oxalyl chloride is often preferred as its byproducts

(CO, CO₂, HCl) are all gaseous, simplifying purification.[7][8] A catalytic amount of N,N-

dimethylformamide (DMF) is typically used to form the Vilsmeier reagent in situ, which is the

active catalytic species.

Representative Experimental Protocol: [based on 5, 19]

Reaction Setup: In a flame-dried, two-necked flask under an inert atmosphere (N₂ or Ar),

suspend 9-Fluorenone-4-carboxylic acid (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂).

Catalyst Addition: Add a catalytic amount of DMF (e.g., 1-2 drops via syringe).

Reagent Addition: Cool the suspension to 0°C in an ice bath. Add oxalyl chloride (1.3-1.5 eq)

dropwise via syringe. Vigorous gas evolution will be observed.
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Reaction: Allow the mixture to warm to room temperature and stir for 1.5-3 hours, or until the

reaction mixture becomes a clear solution and gas evolution ceases.

Work-up: Remove the solvent and excess reagent in vacuo. The resulting crude solid is the

desired 9-Fluorenone-4-carbonyl chloride. It should be used immediately or stored under

strict inert, anhydrous conditions to prevent hydrolysis back to the carboxylic acid.

Core Reactivity: Nucleophilic Acyl Substitution
The chemical utility of 9-Fluorenone-4-carbonyl chloride is dominated by the high

electrophilicity of the acyl chloride carbon. It readily undergoes nucleophilic acyl substitution

with a variety of nucleophiles, most notably primary and secondary amines, to form stable

amide bonds.

Note: A placeholder for chemical structure images is used in the DOT script above. In a final

document, these would be rendered chemical structures.

Caption: Nucleophilic acyl substitution mechanism.

The reaction proceeds via a two-stage addition-elimination mechanism.[9][10]

Addition: The lone pair of the amine nitrogen attacks the electrophilic carbonyl carbon of the

acyl chloride. This breaks the C=O π-bond, forming a tetrahedral intermediate with a

negative charge on the oxygen.

Elimination: The tetrahedral intermediate is unstable and collapses. The C=O double bond

reforms, and the chloride ion is ejected as it is an excellent leaving group. A second

equivalent of the amine (or a non-nucleophilic base like triethylamine) then removes the

proton from the nitrogen to yield the neutral amide product and an ammonium salt.

Part 3: Applications in Drug Development and
Analysis
The unique combination of a fluorescent core and a reactive handle makes 9-Fluorenone-4-
carbonyl chloride a dual-use tool for drug discovery professionals.

Synthesis of Bioactive Tilorone Analogues
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A compelling application is in the synthesis of novel carboxamides as analogues of the antiviral

and immunomodulatory drug, Tilorone.[11][12] Tilorone is a fluorenone-based DNA intercalator,

and modifying the substitution pattern allows for the exploration of new structure-activity

relationships (SAR). Researchers have successfully used 9-Fluorenone-4-carbonyl chloride
as the starting material to generate a library of 9-fluorenon-4-carboxamides with potential anti-

herpes (HSV-2) and cytokine-inducing activity.[11][13]

Experimental Protocol: Synthesis of 9-Fluorenon-4-carboxamides[13]

Reaction Setup: Dissolve the desired primary or secondary amine (1.0 eq) and distilled

triethylamine (1.1 eq) in anhydrous dichloromethane (CH₂Cl₂) in a flask under an inert

atmosphere.

Reagent Addition: Prepare a separate solution of 9-Fluorenone-4-carbonyl chloride (1.0

eq) in anhydrous CH₂Cl₂. Add this solution dropwise to the amine solution at room

temperature.

Reaction: Stir the reaction mixture at room temperature for 24 hours. Monitor the reaction

progress by thin-layer chromatography (TLC).

Work-up: Upon completion, wash the reaction mixture sequentially with water, dilute HCl,

saturated NaHCO₃ solution, and finally, brine.

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

The crude product can then be purified by flash column chromatography on silica gel or by

recrystallization to afford the final carboxamide product (yields typically 73-91%).[11]

This straightforward and high-yielding protocol demonstrates the utility of 9-Fluorenone-4-
carbonyl chloride as a reliable scaffold for building libraries of potential drug candidates for

biological screening.

Fluorescent Derivatizing Agent for Amino Acid Analysis
The inherent fluorescence of the fluorenone core makes 9-Fluorenone-4-carbonyl chloride
(FCC) an excellent derivatizing agent for the sensitive analysis of primary and secondary amino

acids by High-Performance Liquid Chromatography (HPLC).[14] The reaction, analogous to the

amide synthesis described above, covalently attaches the fluorescent tag to the amino acid.
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Causality and Field Insights:

Why use a derivatizing agent? Most amino acids lack a strong chromophore, making them

difficult to detect at low concentrations using standard UV-Vis detectors. Attaching a

fluorescent tag like FCC allows for highly sensitive fluorescence detection, pushing detection

limits into the picomole range.[14]

Why alkaline medium? The derivatization reaction requires the amino group of the amino

acid to be in its neutral, nucleophilic state (R-NH₂), not its protonated, non-nucleophilic

ammonium state (R-NH₃⁺). Conducting the reaction in a buffered alkaline solution (pH > 8.5)

ensures the amino group is deprotonated and available for reaction.[15][16]

Advantages over FMOC: Studies have shown that under optimal HPLC conditions (using a

methanol-based mobile phase), FCC-derivatized amino acids can achieve better

chromatographic resolution on certain chiral stationary phases compared to derivatives

formed with the more common 9-fluorenylmethyl chloroformate (FMOC).[14] This superior

separation is crucial for the accurate quantification of enantiomeric mixtures (D- and L-amino

acids), a critical aspect in pharmaceutical quality control and biological research.

Conclusion
9-Fluorenone-4-carbonyl chloride is a potent and versatile reagent whose value extends

across the drug discovery pipeline. Its robust synthesis from readily available starting materials

makes it an accessible building block. For medicinal chemists, it serves as a key electrophilic

partner for constructing novel carboxamide libraries, as demonstrated by the successful

synthesis of bioactive tilorone analogues. For analytical scientists, its fluorescent properties

provide a powerful tool for the sensitive quantification and chiral separation of amino acids.

Proper handling with respect to its corrosive and moisture-sensitive nature is critical, but when

used with appropriate care, 9-Fluorenone-4-carbonyl chloride offers a reliable and effective

solution for a range of advanced chemical applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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